94-67-7

Salicylaldoxime

In Stock

• CAS RN:
• 94-67-7

• Formula:
• C7H7NO2

• InChI:
• InChI=1S/C7H7NO2/c9-7-4-2-1-3-6(7)5-8-10/h1-5,9-10H

• InChIKey:
• ORIHZIZPTZTNCU-VMPITWQZSA-N

• Salicylaldoxime is an organic compound described by the formula C6H4CH=NOH-2-OH. It is the oxime of salicylaldehyde. This crystalline, colorless solid is a chelator and sometimes used in the analysis of samples containing transition metal ions, with which it often forms brightly coloured coordination complexes.

p-Bis[2-(5-p-biphenyloxazolyl)]benzene

• CAS RN:
• 494-67-7

• Formula:
• C36H24N2O2

• InChI:
• InChI=1S/C36H24N2O2/c1-3-7-25(8-4-1)27-11-15-29(16-12-27)33-23-37-35(39-33)31-19-21-32(22-20-31)36-38-24-34(40-36)30-17-13-28(14-18-30)26-9-5-2-6-10-26/h1-24H

• InChIKey:
• WQOWDLAMIYDJOZ-UHFFFAOYSA-N

• P-Bis[2-(5-p-biphenyloxazolyl)]benzene is a useful research compound. Its molecular formula is C36H24N2O2 and its molecular weight is 516.6 g/mol. The purity is usually 95%.

N6-[(3,4,5-trimethoxyphenyl)methyl]quinazoline-2,4,6-triamine

• CAS RN:
• 13794-67-7

• Formula:
• C18H21N5O3

• InChI:
• InChI=1S/C18H21N5O3/c1-24-14-6-10(7-15(25-2)16(14)26-3)9-21-11-4-5-13-12(8-11)17(19)23-18(20)22-13/h4-8,21H,9H2,1-3H3,(H4,19,20,22,23)

• InChIKey:
• YYJWQABXDCUJEF-UHFFFAOYSA-N

• N6-[(3,4,5-trimethoxyphenyl)methyl]quinazoline-2,4,6-triamine is a useful research compound. Its molecular formula is C18H21N5O3 and its molecular weight is 355.4 g/mol. The purity is usually 95%.

4-(2-Chlorothieno[2,3-d]pyrimidin-4-yl)morpholine

In Stock

• CAS RN:
• 63894-67-7

• Formula:
• C10H10ClN3OS

• InChI:
• InChI=1S/C10H10ClN3OS/c11-10-12-8(14-2-4-15-5-3-14)7-1-6-16-9(7)13-10/h1,6H,2-5H2

• InChIKey:
• YPVVQAPITTYKRL-UHFFFAOYSA-N

• 4-(2-Chlorothieno[2,3-d]pyrimidin-4-yl)morpholine is a useful research compound. Its molecular formula is C10H10ClN3OS and its molecular weight is 255.72 g/mol. The purity is usually 95%.

4-Fluoro-2-iodotoluene

In Stock

• CAS RN:
• 13194-67-7

• Formula:
• C7H6FI

• InChI:
• InChI=1S/C7H6FI/c1-5-2-3-6(8)4-7(5)9/h2-4H,1H3

• InChIKey:
• RZGYAMQMAVTAKP-UHFFFAOYSA-N

• 4-Fluoro-2-iodotoluene is a useful research compound. Its molecular formula is C7H6FI and its molecular weight is 236.02 g/mol. The purity is usually 95%.

Acifluorfen-methyl

In Stock

• CAS RN:
• 50594-67-7

• Formula:
• C15H9ClF3NO5

• InChI:
• InChI=1S/C15H9ClF3NO5/c1-24-14(21)10-7-9(3-4-12(10)20(22)23)25-13-5-2-8(6-11(13)16)15(17,18)19/h2-7H,1H3

• InChIKey:
• AHGMXAFUHVRQAD-UHFFFAOYSA-N

• Acifluorfen-methyl, also known as Acifluorfen-methyl, is a useful research compound. Its molecular formula is C15H9ClF3NO5 and its molecular weight is 375.68 g/mol. The purity is usually 95%.

7,8Dihydro-7-methyl-3-nitro-5(6H)-quinolone

In Stock

• CAS RN:
• 123094-67-7

• Formula:
• C10H10N2O3

• InChI:
• InChI=1S/C10H10N2O3/c1-6-2-9-8(10(13)3-6)4-7(5-11-9)12(14)15/h4-6H,2-3H2,1H3

• InChIKey:
• MINMDSXSMNZPIM-UHFFFAOYSA-N

• 7,8Dihydro-7-methyl-3-nitro-5(6H)-quinolone is a useful research compound. Its molecular formula is C10H10N2O3 and its molecular weight is 206.201. The purity is usually 95%.

1-(5-Bromothiophen-2-YL)heptan-1-one

• CAS RN:
• 796994-67-7

• Formula:
• C11H15BrOS

• InChI:
• InChI=1S/C11H15BrOS/c1-2-3-4-5-6-9(13)10-7-8-11(12)14-10/h7-8H,2-6H2,1H3

• InChIKey:
• KTMDNZQVQKNMMA-UHFFFAOYSA-N

• 1-(5-Bromothiophen-2-YL)heptan-1-one is a useful research compound. Its molecular formula is C11H15BrOS and its molecular weight is 275.21 g/mol. The purity is usually 95%.

methyl (2R,3S)-3-phenyloxirane-2-carboxylate

• CAS RN:
• 115794-67-7

• Formula:
• C10H10O3

• InChI:
• InChI=1S/C10H10O3/c1-12-10(11)9-8(13-9)7-5-3-2-4-6-7/h2-6,8-9H,1H3/t8-,9-/m1/s1

• InChIKey:
• HAFFKTJSQPQAPC-DTWKUNHWSA-N

• Methyl (2R,3S)-3-phenyloxirane-2-carboxylate, also known as Methyl (2R,3S)-3-phenyloxirane-2-carboxylate, is a useful research compound. Its molecular formula is C10H10O3 and its molecular weight is 178.18 g/mol. The purity is usually 95%.

ethyl (3-hydroxy-6,7-dimethyl-5-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]thieno[2,3-d]pyrimidin-3-yl)acetate

In Stock

• CAS RN:
• 327094-67-7

• Formula:
• C14H16N2O4S2

• InChI:
• InChI=1S/C14H16N2O4S2/c1-4-20-9(17)5-14(19)6-21-13-15-11-10(12(18)16(13)14)7(2)8(3)22-11/h19H,4-6H2,1-3H3

• InChIKey:
• WJBKLQMNCIGGAI-UHFFFAOYSA-N

• Ethyl (3-hydroxy-6,7-dimethyl-5-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]thieno[2,3-d]pyrimidin-3-yl)acetate is a useful research compound. Its molecular formula is C14H16N2O4S2 and its molecular weight is 340.41. The purity is usually 95%.

5-tert-Butoxycarbonylamino-piperidine-3-carboxylic acid methyl ester

In Stock

• CAS RN:
• 903094-67-7

• Formula:
• C12H22N2O4

• InChI:
• InChI=1S/C12H22N2O4/c1-12(2,3)18-11(16)14-9-5-8(6-13-7-9)10(15)17-4/h8-9,13H,5-7H2,1-4H3,(H,14,16)

• InChIKey:
• NFLXTMHXWFFYGU-UHFFFAOYSA-N

• 5-tert-Butoxycarbonylamino-piperidine-3-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C12H22N2O4 and its molecular weight is 258.31 g/mol. The purity is usually 95%.

1H-Benzimidazole, 1-((2,6-difluorophenyl)methyl)-4-methyl-2-(1-methylethyl)-

• CAS RN:
• 199594-67-7

• Formula:
• C18H18F2N2

• InChI:
• InChI=1S/C18H18F2N2/c1-11(2)18-21-17-12(3)6-4-9-16(17)22(18)10-13-14(19)7-5-8-15(13)20/h4-9,11H,10H2,1-3H3

• InChIKey:
• VHVDRHABPLFKJW-UHFFFAOYSA-N

• 1H-Benzimidazole, 1-((2,6-difluorophenyl)methyl)-4-methyl-2-(1-methylethyl)-, also known as 1H-Benzimidazole, 1-((2,6-difluorophenyl)methyl)-4-methyl-2-(1-methylethyl)-, is a useful research compound. Its molecular formula is C18H18F2N2 and its molecular weight is 300.3 g/mol. The purity is usually 95%.

N-(5-((2-((furan-2-ylmethyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-5-oxo-1-phenylpyrrolidine-3-carboxamide

In Stock

• CAS RN:
• 872594-67-7

• Formula:
• C20H19N5O4S2

• InChI:
• InChI=1S/C20H19N5O4S2/c26-16(21-10-15-7-4-8-29-15)12-30-20-24-23-19(31-20)22-18(28)13-9-17(27)25(11-13)14-5-2-1-3-6-14/h1-8,13H,9-12H2,(H,21,26)(H,22,23,28)

• InChIKey:
• LRLHROSNEHUDIO-UHFFFAOYSA-N

• N-(5-((2-((furan-2-ylmethyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-5-oxo-1-phenylpyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C20H19N5O4S2 and its molecular weight is 457.52. The purity is usually 95%.

N-(2-(6-((2-((4-ethylphenyl)amino)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)-4-methylbenzamide

In Stock

• CAS RN:
• 872994-67-7

• Formula:
• C25H26N6O2S

• InChI:
• InChI=1S/C25H26N6O2S/c1-3-18-6-10-20(11-7-18)27-23(32)16-34-24-13-12-21-28-29-22(31(21)30-24)14-15-26-25(33)19-8-4-17(2)5-9-19/h4-13H,3,14-16H2,1-2H3,(H,26,33)(H,27,32)

• InChIKey:
• SWESLGPDJKYLRF-UHFFFAOYSA-N

• N-(2-(6-((2-((4-ethylphenyl)amino)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)-4-methylbenzamide is a useful research compound. Its molecular formula is C25H26N6O2S and its molecular weight is 474.58. The purity is usually 95%.

N-(2-(4-(isopropylamino)-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)acetamide

In Stock

• CAS RN:
• 953994-67-7

• Formula:
• C13H20N6OS

• InChI:
• InChI=1S/C13H20N6OS/c1-8(2)16-11-10-7-15-19(6-5-14-9(3)20)12(10)18-13(17-11)21-4/h7-8H,5-6H2,1-4H3,(H,14,20)(H,16,17,18)

• InChIKey:
• KGHNWYNVHWUJOY-UHFFFAOYSA-N

• N-(2-(4-(isopropylamino)-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C13H20N6OS and its molecular weight is 308.4. The purity is usually 95%.

1-Octene, dimer, hydrogenated

In Stock

• CAS RN:
• 173994-67-7

• Formula:
• C16H32

• InChI:
• InChI=1S/2C8H16/c2*1-3-5-7-8-6-4-2/h2*3H,1,4-8H2,2H3

• InChIKey:
• IQOICMOMHUBJCM-UHFFFAOYSA-N

• 1-Octene, dimer, hydrogenated, also known as 1-Octene, dimer, hydrogenated, is a useful research compound. Its molecular formula is C16H32 and its molecular weight is 224.42 g/mol. The purity is usually 95%.

(1Z)-2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)-N'-hydroxyethanimidamide

Usually In Stock

• CAS RN:
• 1006994-67-7

• Formula:
• C7H11N5O3

• InChI:
• InChI=1S/C7H11N5O3/c1-4-7(12(14)15)5(2)11(9-4)3-6(8)10-13/h13H,3H2,1-2H3,(H2,8,10)

• InChIKey:
• QKRUZYYYDZTVJM-UHFFFAOYSA-N

• (1Z)-2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)-N'-hydroxyethanimidamide is a useful research compound. Its molecular formula is C7H11N5O3 and its molecular weight is 213.197. The purity is usually 95%.

(2Z)-4-[(4-Bromo-2,6-dimethylphenyl)amino]-4-oxobut-2-enoic acid

In Stock

• CAS RN:
• 1158094-67-7

• Formula:
• C12H12BrNO3

• InChI:
• InChI=1S/C12H12BrNO3/c1-7-5-9(13)6-8(2)12(7)14-10(15)3-4-11(16)17/h3-6H,1-2H3,(H,14,15)(H,16,17)/b4-3-

• InChIKey:
• YHGRCNMUAVFOBA-ARJAWSKDSA-N

• (2Z)-4-[(4-Bromo-2,6-dimethylphenyl)amino]-4-oxobut-2-enoic acid is a useful research compound. Its molecular formula is C12H12BrNO3 and its molecular weight is 298.13 g/mol. The purity is usually 95%.

N-Isopropyl-N-methylpyrrolidin-3-amine

Usually In Stock

• CAS RN:
• 1247394-67-7

• Formula:
• C8H18N2

• InChI:
• InChI=1S/C8H18N2/c1-7(2)10(3)8-4-5-9-6-8/h7-9H,4-6H2,1-3H3

• InChIKey:
• NSMOKJIWGMOVNM-UHFFFAOYSA-N

• N-Isopropyl-N-methylpyrrolidin-3-amine is a useful research compound. Its molecular formula is C8H18N2 and its molecular weight is 142.24 g/mol. The purity is usually 95%.

tert-butyl 6-amino-1,4-thiazepane-4-carboxylate

In Stock

• CAS RN:
• 1784394-67-7

• Formula:
• C10H20N2O2S

• InChI:
• InChI=1S/C10H20N2O2S/c1-10(2,3)14-9(13)12-4-5-15-7-8(11)6-12/h8H,4-7,11H2,1-3H3

• InChIKey:
• VYVXQVCOGCKMAG-UHFFFAOYSA-N

• Tert-butyl 6-amino-1,4-thiazepane-4-carboxylate is a useful research compound. Its molecular formula is C10H20N2O2S and its molecular weight is 232.35 g/mol. The purity is usually 95%.

Methyl 2-hydroxy-1,7-naphthyridine-3-carboxylate

In Stock

• CAS RN:
• 1124194-67-7

• Formula:
• C10H8N2O3

• InChI:
• InChI=1S/C10H8N2O3/c1-15-10(14)7-4-6-2-3-11-5-8(6)12-9(7)13/h2-5H,1H3,(H,12,13)

• InChIKey:
• IBMIAKGHPSCWCZ-UHFFFAOYSA-N

• Methyl 2-hydroxy-1,7-naphthyridine-3-carboxylate is a useful research compound. Its molecular formula is C10H8N2O3 and its molecular weight is 204.18 g/mol. The purity is usually 95%.

4-Fluoro-2-methyl-1-(trichloromethoxy)benzene

In Stock

• CAS RN:
• 1404194-67-7

• Formula:
• C8H6Cl3FO

• InChI:
• InChI=1S/C8H6Cl3FO/c1-5-4-6(12)2-3-7(5)13-8(9,10)11/h2-4H,1H3

• InChIKey:
• BLCGTYRUYZWMJW-UHFFFAOYSA-N

• 4-Fluoro-2-methyl-1-(trichloromethoxy)benzene is a useful research compound. Its molecular formula is C8H6Cl3FO and its molecular weight is 243.5 g/mol. The purity is usually 95%.

(3r,5r,7r)-N-(2-methoxy-2-phenylbutyl)adamantane-1-carboxamide

In Stock

• CAS RN:
• 1797694-67-7

• Formula:
• C22H31NO2

• InChI:
• InChI=1S/C22H31NO2/c1-3-22(25-2,19-7-5-4-6-8-19)15-23-20(24)21-12-16-9-17(13-21)11-18(10-16)14-21/h4-8,16-18H,3,9-15H2,1-2H3,(H,23,24)

• InChIKey:
• AVBOXZBGDJWMPK-UHFFFAOYSA-N

• (3r,5r,7r)-N-(2-methoxy-2-phenylbutyl)adamantane-1-carboxamide is a useful research compound. Its molecular formula is C22H31NO2 and its molecular weight is 341.495. The purity is usually 95%.

2-(2,4-dichlorophenoxy)-1-(7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)ethanone

In Stock

• CAS RN:
• 1797894-67-7

• Formula:
• C15H13Cl2N3O2

• InChI:
• InChI=1S/C15H13Cl2N3O2/c16-11-1-2-14(12(17)5-11)22-8-15(21)20-4-3-13-10(7-20)6-18-9-19-13/h1-2,5-6,9H,3-4,7-8H2

• InChIKey:
• NQOFDSQKUDWQNS-UHFFFAOYSA-N

• 2-(2,4-dichlorophenoxy)-1-(7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)ethanone is a useful research compound. Its molecular formula is C15H13Cl2N3O2 and its molecular weight is 338.19. The purity is usually 95%.

2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N-[(dimethylamino)methylidene]-2,2-difluoroacetamide

In Stock

• CAS RN:
• 1823194-67-7

• Formula:
• C11H9ClF5N3O

• InChI:
• InChI=1S/C11H9ClF5N3O/c1-20(2)5-19-9(21)10(13,14)8-7(12)3-6(4-18-8)11(15,16)17/h3-5H,1-2H3

• InChIKey:
• AMNQKFSNAJZLGD-UHFFFAOYSA-N

• 2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N-[(dimethylamino)methylidene]-2,2-difluoroacetamide is a useful research compound. Its molecular formula is C11H9ClF5N3O and its molecular weight is 329.65 g/mol. The purity is usually 95%.

4-Bromo-2-formyl-5-methylbenzoic acid

Usually In Stock

• CAS RN:
• 2248294-67-7

• Formula:
• C9H7BrO3

• InChI:
• InChI=1S/C9H7BrO3/c1-5-2-7(9(12)13)6(4-11)3-8(5)10/h2-4H,1H3,(H,12,13)

• InChIKey:
• RFUMBDXALVYLAU-UHFFFAOYSA-N

• 4-Bromo-2-formyl-5-methylbenzoic acid is a useful research compound. Its molecular formula is C9H7BrO3 and its molecular weight is 243.056. The purity is usually 95%.

4-[4-[(6-Cyclopropylpyridazin-3-yl)oxymethyl]piperidine-1-carbonyl]-1H-pyridin-2-one

Usually In Stock

• CAS RN:
• 2379994-67-7

• Formula:
• C19H22N4O3

• InChI:
• InChI=1S/C19H22N4O3/c24-17-11-15(5-8-20-17)19(25)23-9-6-13(7-10-23)12-26-18-4-3-16(21-22-18)14-1-2-14/h3-5,8,11,13-14H,1-2,6-7,9-10,12H2,(H,20,24)

• InChIKey:
• BJJXOBXYYRPNIQ-UHFFFAOYSA-N

• 4-[4-[(6-Cyclopropylpyridazin-3-yl)oxymethyl]piperidine-1-carbonyl]-1H-pyridin-2-one is a useful research compound. Its molecular formula is C19H22N4O3 and its molecular weight is 354.41. The purity is usually 95%.